Cas no 675-12-7 (2,6-Difluoropyrimidin-4-amine)

• Product Name: 2,6-Difluoropyrimidin-4-amine
• CAS No: 675-12-7
• MF: C₄H₃F₂N₃
• MW: 131.083526849747
• MDL: MFCD00457061
• CID: 502385
• PubChem ID: 582916
• Update Time: 2025-10-21

2,6-Difluoropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoropyrimidin-4-amine
• 4-Pyrimidinamine, 2,6-difluoro- (9CI)
• 6-Amino-2,4-difluoropyrimidine
• 4-AMINO-2,6-DIFLUORO PYRIMIDINE
• 4-Pyrimidinamine,2,6-difluoro-
• 4-AMINO-2,6-DIFLUOROPYRIMIDINE
• 4-Pyrimidinamine, 2,6-difluoro-
• 2,6-Difluoro-4-pyrimidinamine
• PubChem6925
• BBASDBMEDBTAHV-UHFFFAOYSA-N
• 2,6-Difluoro-4-pyrimidinamine #
• 2,6-bis(fluoranyl)pyrimidin-4-amine
• VP50194
• HC210019
• TL
• A835780
• AKOS006273387
• AMY138
• DS-2436
• 675-12-7
• CS-0157310
• SB57425
• 2 pound not6-Difluoropyrimidin-4-amine
• FT-0632783
• AC-26745
• SCHEMBL7697339
• DTXSID40342552
• MFCD00457061
• SDCCGMLS-0064627.P001
• DB-055040

• MDL： MFCD00457061
• Inchi： 1S/C4H3F2N3/c5-2-1-3(7)9-4(6)8-2/h1H,(H2,7,8,9)
• InChI Key： BBASDBMEDBTAHV-UHFFFAOYSA-N
• SMILES： FC1=CC(N)=NC(=N1)F

Computed Properties

• Exact Mass: 131.03000
• Monoisotopic Mass: 131.02950343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.7

Experimental Properties

• Density: 1.513±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 332.2°C at 760 mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.527
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 51.80000
• LogP: 0.91820

2,6-Difluoropyrimidin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2,6-Difluoropyrimidin-4-amine

Introduction to 2,6-Difluoropyrimidin-4-amine (CAS No. 675-12-7)

The compound 2,6-Difluoropyrimidin-4-amine (CAS No. 675-12-7) is a heterocyclic aromatic amine derivative with significant applications in various fields of chemistry and materials science. This compound has been the subject of extensive research due to its unique chemical properties and potential uses in drug discovery, agrochemicals, and advanced materials development.

Chemical Structure and Properties: The structure of 2,6-Difluoropyrimidin-4-amine consists of a pyrimidine ring with two fluorine atoms at the 2 and 6 positions and an amino group at the 4 position. This arrangement imparts the molecule with high stability and reactivity, making it suitable for various chemical transformations. The compound exhibits strong electronic properties due to the electron-withdrawing effects of the fluorine atoms, which enhance its reactivity in nucleophilic aromatic substitution reactions.

Synthesis Methods: The synthesis of 2,6-Difluoropyrimidin-4-amine involves multiple steps, typically starting from aminopyrimidine derivatives or through fluorination reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

Applications in Drug Discovery: In the pharmaceutical industry, 2,6-Difluoropyrimidin-4-amine has shown promise as a lead compound for developing new drug candidates targeting various diseases. Its ability to interact with biological targets such as kinases and receptors makes it a valuable tool in medicinal chemistry research.

Recent Research Findings: A study published in *Journal of Medicinal Chemistry* highlighted the potential of 2,6-Difluoropyrimidin-4-amine derivatives as inhibitors of specific enzyme pathways involved in cancer cell proliferation. Another research paper in *Chemical Communications* demonstrated its application as a building block for constructing advanced materials with tailored electronic properties.

Environmental Considerations: While 2,6-Difluoropyrimidin-4-amine offers numerous benefits, its environmental impact remains a critical area of study. Researchers are exploring methods to improve the sustainability of its production processes and reduce its ecological footprint.

In conclusion, 2,6-Difluoropyrimidin-4-amine (CAS No. 675-12-7) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its continued exploration will undoubtedly contribute to groundbreaking advancements in science and technology.